N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)pyrrolidine-1-carbothioamide
• InChI: InChI=1S/C12H14N2O2S/c17-12(14-5-1-2-6-14)13-9-3-4-10-11(7-9)16-8-15-10/h3-4,7H,1-2,5-6,8H2,(H,13,17)
• InChI Key: HLELJEIRAGMFMT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=S)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide, also known as BPPT, is a chemical compound that has been studied for its potential use in scientific research. BPPT is a thioamide derivative of safrole, which is a natural compound found in various plants. BPPT has been shown to have potential applications in various fields of research, including pharmacology, neurobiology, and toxicology.

Mechanism of Action

The mechanism of action of N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide is not fully understood, but it is believed to act as a modulator of certain neurotransmitter receptors. N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide has been shown to bind to the serotonin 5-HT2A receptor and the dopamine D2 receptor, among others.
Biochemical and Physiological Effects
N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide can modulate the activity of certain neurotransmitter receptors, leading to changes in intracellular signaling pathways. In vivo studies have shown that N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide can have effects on behavior, including changes in locomotor activity and anxiety-like behavior.

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide in lab experiments is its potential as a tool for drug discovery. N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide can be used to screen for potential drug candidates, which can then be further developed into therapeutic agents. Another advantage of using N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide in lab experiments is its potential as a tool to study the function of certain neurotransmitter receptors. However, one limitation of using N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide in lab experiments is its potential toxicity. N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide has been shown to have toxic effects in certain cell types, and caution should be taken when handling and using this compound.

Future Directions

For research on N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide include further studies on its mechanism of action, as well as its potential use as a therapeutic agent. Additionally, further studies on the toxic effects of N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide are needed to determine its safety for use in humans. Finally, future studies on the potential use of N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide as a tool to study the function of certain neurotransmitter receptors are needed to fully understand its potential applications in scientific research.

Synthesis Methods

N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide can be synthesized through a multi-step process that involves the reaction of safrole with various reagents. The synthesis of N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide involves the use of hazardous chemicals and should only be carried out by experienced chemists in a well-equipped laboratory.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide has been studied for its potential use as a research tool in various scientific fields. In pharmacology, N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide has been shown to have potential as a drug discovery tool, as it can be used to screen for potential drug candidates. In neurobiology, N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide has been studied for its potential use as a tool to study the function of certain neurotransmitter receptors. In toxicology, N-1,3-benzodioxol-5-yl-1-pyrrolidinecarbothioamide has been studied for its potential use as a tool to study the toxic effects of certain compounds.